BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermal properties of Disalicylide (melting point
boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disalicylide

Cat. No.: B3328571

Thermal Properties of Disalicylide: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of
disalicylide, a cyclic ester derived from salicylic acid. The document details its melting and
boiling points, outlines the experimental protocols for their determination, and includes a visual
representation of its synthesis workflow. This information is critical for the handling, processing,
and application of disalicylide in research and development, particularly in the fields of
polymer chemistry and materials science.

Core Thermal Properties

The key thermal properties of disalicylide are summarized in the table below. These values
are essential for understanding the compound's physical state and behavior at different

temperatures.
Thermal Property Value Notes
) ) Experimentally determined.[1]
Melting Point 213 °C
[2]
Boiling Point 415.3+15.0 °C Predicted value.[1][2]
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Experimental Protocols for Thermal Property
Determination

Accurate determination of melting and boiling points is crucial for the characterization and
guality control of chemical compounds. The following sections describe standardized
experimental methodologies applicable to disalicylide.

Melting Point Determination

The melting point of a crystalline solid like disalicylide can be determined using the capillary
method with a melting point apparatus.[3][4][5]

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or similar digital device)[6]

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small sample of finely powdered, dry disalicylide is placed on a
clean, dry surface. The open end of a capillary tube is tapped gently into the powder to
introduce a small amount of the sample.[4][5] The tube is then inverted and tapped on a hard
surface to pack the solid into the sealed end. The packed sample height should be
approximately 1-2 mm.[4][7]

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus. The thermometer is positioned to ensure its bulb is at the same level as the
sample.
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o Heating and Observation: The apparatus is heated at a steady and slow rate, typically 1-2 °C
per minute, as the temperature approaches the expected melting point.[3][7] The sample is
observed through the magnifying lens.

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the beginning of the melting range. The temperature at which the last crystal melts is
recorded as the end of the melting range.[3][5] For a pure compound, this range should be
narrow, typically 0.5-1 °C.[3]

Boiling Point Determination (for High-Boiling Solids)

Given that disalicylide has a very high predicted boiling point and is a solid at room
temperature, standard boiling point determination methods for liquids are not directly
applicable. The predicted value is likely derived from computational models. Experimental
determination would require specialized equipment to handle the high temperatures and
potential for decomposition. A common laboratory method for determining the boiling point of a
small quantity of liquid is the Thiele tube method, which could be adapted if a molten sample of
disalicylide is stable at its boiling point.[8]

Apparatus:

e Thiele tube or a similar oil bath setup

e High-temperature heating oil (e.g., silicone oil)

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e High-temperature thermometer

e Heating source (e.g., Bunsen burner or heating mantle)
Procedure:

o Sample Preparation: A small amount of disalicylide is placed in the fusion tube. A capillary
tube, sealed at one end, is placed inside the fusion tube with the open end submerged in the
molten sample.
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e Apparatus Setup: The fusion tube is attached to the thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then clamped inside the Thiele tube
containing the heating oil.

o Heating and Observation: The side arm of the Thiele tube is heated gently and uniformly.[8]
As the temperature rises, air trapped in the capillary tube will expand and exit as a slow
stream of bubbles. The heating is continued until a continuous and rapid stream of bubbles
emerges from the capillary tube.

o Data Recording: The heat source is then removed, and the oil bath is allowed to cool slowly.
The temperature at which the stream of bubbles stops and the liquid just begins to enter the
capillary tube is recorded as the boiling point.[8] This is the point where the vapor pressure of
the substance equals the atmospheric pressure.

Synthesis Workflow of Disalicylide

Disalicylide can be synthesized from salicylic acid. The following diagram illustrates the key
steps in this chemical transformation.
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Caption: Synthesis of cis-Disalicylide from Salicylic Acid.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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